Cas no 1019106-03-6 (2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide)
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
- Benzamide, 2-fluoro-N-[4-[[6-(3-methyl-1H-pyrazol-1-yl)-3-pyridazinyl]amino]phenyl]-
- F2320-0109
- 2-fluoro-N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide
- 2-fluoro-N-(4-((6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzamide
- AKOS024638907
- 1019106-03-6
-
- Inchi: 1S/C21H17FN6O/c1-14-12-13-28(27-14)20-11-10-19(25-26-20)23-15-6-8-16(9-7-15)24-21(29)17-4-2-3-5-18(17)22/h2-13H,1H3,(H,23,25)(H,24,29)
- InChI Key: BFOTYLLYXRYFIQ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(NC2=NN=C(N3C=CC(C)=N3)C=C2)C=C1)(=O)C1=CC=CC=C1F
Computed Properties
- Exact Mass: 388.14478735g/mol
- Monoisotopic Mass: 388.14478735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 552.8±50.0 °C(Predicted)
- pka: 12.15±0.70(Predicted)
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2320-0109-2μmol |
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide |
1019106-03-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2320-0109-5μmol |
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide |
1019106-03-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2320-0109-10μmol |
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide |
1019106-03-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2320-0109-20μmol |
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide |
1019106-03-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2320-0109-1mg |
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide |
1019106-03-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2320-0109-2mg |
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide |
1019106-03-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2320-0109-3mg |
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide |
1019106-03-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2320-0109-4mg |
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide |
1019106-03-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2320-0109-5mg |
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide |
1019106-03-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2320-0109-10mg |
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide |
1019106-03-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
Introduction to Compound with CAS No. 1019106-03-6 and Its Applications in Modern Pharmaceutical Research
The compound with the CAS number 1019106-03-6 is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research. Its chemical structure, characterized by a unique arrangement of functional groups, makes it a promising candidate for various therapeutic applications. The product name, 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide, provides a detailed insight into its molecular composition and potential biological activities.
This compound belongs to a class of molecules that exhibit potent pharmacological properties. The presence of a fluoro group in its structure enhances its metabolic stability and bioavailability, making it an attractive candidate for drug development. Additionally, the nitrogen-rich heterocyclic rings, such as the pyrazole and pyridazine moieties, contribute to its binding affinity and specificity towards various biological targets.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in the design of novel therapeutic agents. The fluoro group in 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide plays a crucial role in modulating its pharmacokinetic profile. Studies have shown that fluorine atoms can significantly improve the lipophilicity and metabolic stability of drug candidates, thereby enhancing their efficacy and reducing side effects.
The benzamide moiety in this compound is another key feature that contributes to its potential therapeutic applications. Benzamides are known for their ability to interact with biological receptors and enzymes, making them valuable scaffolds for drug design. The specific arrangement of atoms in this compound's structure allows it to bind effectively to target proteins, which is essential for achieving the desired pharmacological effects.
In the realm of oncology research, compounds like 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide have shown promise as inhibitors of key enzymes involved in cancer cell proliferation. The pyrazole and pyridazine rings are particularly important in this context, as they can interact with ATP-binding sites on cancer-related enzymes, thereby disrupting their function. This mechanism of action has been validated through various preclinical studies, which have demonstrated the compound's ability to inhibit tumor growth and induce apoptosis in cancer cells.
The amino group attached to the phenyl ring further enhances the compound's potential as a therapeutic agent. This group can form hydrogen bonds with polar residues on target proteins, increasing the binding affinity and selectivity of the compound. Such interactions are crucial for achieving high efficacy while minimizing off-target effects.
Moreover, the 3-methyl substituent on the pyrazole ring adds another layer of complexity to the compound's structure. This methyl group can influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. By fine-tuning these structural features, researchers can optimize the compound's pharmacological properties for specific therapeutic applications.
Recent studies have also explored the potential of this compound in treating inflammatory diseases. The ability of benzamides to modulate inflammatory pathways has been well-documented, and compounds like 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide have shown promise in reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions.
The combination of these structural features makes 2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide a versatile molecule with broad therapeutic potential. Its ability to interact with multiple biological targets suggests that it could be developed into a multi-target drug candidate, addressing various diseases simultaneously.
In conclusion, compounds like those represented by CAS number 1019106-03-6 represent a significant advancement in pharmaceutical research. Their unique structural features and potent pharmacological properties make them valuable tools for developing new therapeutic agents. As research continues to uncover new applications for these compounds, their potential impact on human health is likely to grow significantly.
1019106-03-6 (2-fluoro-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)